Cas no 10226-54-7 (Lomifylline)
Lomifylline structure
Product Name:Lomifylline
CAS No:10226-54-7
MF:C13H18N4O3
MW:278.307022571564
MDL:MFCD00867151
CID:150314
PubChem ID:65599
Update Time:2024-11-04
Lomifylline Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dimethyl-7-(5-oxohexyl)-1H-purine-2,6(3H,7H)-dione
- Lomifylline
- 1,3-dimethyl-7-(5-oxohexyl)purine-2,6-dione
- Cervilane
- LoMifyllin
- Lomifilline
- 7-(5-Oxohexyl)theophylline
- 7-(5-Oxohexyl)-1,3-diMethylxanthine
- 1,3-DiMethyl-7-(5-oxohexyl)xanthine
- 3,7-Dihydro-1,3-dimethyl-7-(5-oxohexyl)-1H-purine-2,6-dione
- 3,7-Dihydro-1,3-dimethyl-7-(5-oxohexyl)-1H-pmfine-2,6-dione
- EINECS 233-547-0
- Lomifyllinum
- MLS000759512
- 7-(5-keto-hexyl)-1,3-dimethylxanthine
- SMR000466379
- DTXSID10144848
- FT-0630377
- LOMIFYLLINE [WHO-DD]
- UNII-NA91GV8GDJ
- L-A-AMINO-G-GUANIDINOBUTYRICACIDHYDROCHLORIDE
- XBEDAMVJWVPVDS-UHFFFAOYSA-N
- Lomifyllinum [INN-Latin]
- CCG-100918
- NS00023132
- 1,3-dimethyl-7-(5-oxohexyl)-xanthine
- NCGC00246970-01
- 1,2,3,6-Tetrahydro-1,3-dimethyl-7-(5-oxohexyl)purin-2,6-dion
- HMS2051P03
- HMS3393P03
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(5-oxohexyl)-
- NA91GV8GDJ
- AKOS016013999
- 1,3-dimethyl-7-(5-oxohexyl)-3,7-dihydro-1H-purine-2,6-dione
- 1,3-Dimethyl-7-(5-oxo-hexyl)-3,7-dihydro-purine-2,6-dione
- 10226-54-7
- LOMIFYLLINE [MART.]
- Q27166504
- SCHEMBL1649451
- Lomifilina
- NC00168
- MLS001424104
- CHEMBL311948
- CHEBI:94702
- SB67404
- Lomifilina [INN-Spanish]
- Lomifylline [INN]
- Purin-2,6-dione, 1,2,3,6-tetrahydro-1,3-dimethyl-7-(5-oxohexyl)-
-
- MDL: MFCD00867151
- Inchi: 1S/C13H18N4O3/c1-9(18)6-4-5-7-17-8-14-11-10(17)12(19)16(3)13(20)15(11)2/h8H,4-7H2,1-3H3
- InChI Key: XBEDAMVJWVPVDS-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2CCCCC(C)=O)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 278.13800
- Monoisotopic Mass: 278.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 75.5A^2
Experimental Properties
- Color/Form: White crystals from isopropanol
- Density: 1.31
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Refractive Index: 1.62
- PSA: 78.89000
- LogP: 0.19300
Lomifylline Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Lomifylline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Lomifylline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449040564-1g |
1,3-Dimethyl-7-(5-oxohexyl)-1H-purine-2,6(3H,7H)-dione |
10226-54-7 | 95% | 1g |
1,363.50 USD | 2021-06-15 | |
| TRC | L470200-50mg |
Lomifylline |
10226-54-7 | 50mg |
$ 187.00 | 2023-09-07 | ||
| TRC | L470200-500mg |
Lomifylline |
10226-54-7 | 500mg |
$ 1455.00 | 2023-09-07 | ||
| Chemenu | CM138644-1g |
1,3-dimethyl-7-(5-oxohexyl)-3,7-dihydro-1H-purine-2,6-dione |
10226-54-7 | 95% | 1g |
$1262 | 2021-08-05 | |
| Chemenu | CM138644-1g |
1,3-dimethyl-7-(5-oxohexyl)-3,7-dihydro-1H-purine-2,6-dione |
10226-54-7 | 95% | 1g |
$1262 | 2023-02-19 | |
| eNovation Chemicals LLC | D502625-50mg |
1,3-DiMethyl-7-(5-oxohexyl)-1H-purine-2,6(3H,7H)-dione |
10226-54-7 | 97% | 50mg |
$580 | 2023-09-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-489286-50 mg |
Lomifylline, |
10226-54-7 | 50mg |
¥2,858.00 | 2023-07-11 | ||
| Ambeed | A381279-1g |
1,3-Dimethyl-7-(5-oxohexyl)-1H-purine-2,6(3H,7H)-dione |
10226-54-7 | 95+% | 1g |
$1248.0 | 2025-02-26 | |
| eNovation Chemicals LLC | D502625-1g |
1,3-DiMethyl-7-(5-oxohexyl)-1H-purine-2,6(3H,7H)-dione |
10226-54-7 | 97% | 1g |
$2259 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-489286-50mg |
Lomifylline, |
10226-54-7 | 50mg |
¥2858.00 | 2023-09-05 |
Lomifylline Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
10226-54-7 (Lomifylline) Related Products
- 106310-07-0(1H-Purine-2,6-dione, 7-(6-bromo-5-oxohexyl)-3,7-dihydro-1,3-dimethyl-)
- 1028-36-0(1H-Purine-2,6-dione, 7-hexyl-3,7-dihydro-1,3-dimethyl-)
- 55242-58-5(3-Methyl-7-(5-oxohexyl)-1-propylxanthine)
- 57076-74-1(1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(4-oxopentyl)-)
- 57076-73-0(1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-)
- 57076-70-7(1H-Purine-2,6-dione, 3,7-dihydro-1,3-bis(1-methylethyl)-7-(5-oxohexyl)-)
- 57076-69-4(1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(5-oxohexyl)-)
- 10226-65-0(1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(3-oxobutyl)-)
- 55242-55-2(Propentofylline)
- 1216516-37-8(Propentofylline-d6)
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